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Abstract
Dodecylpyridinium chloride (DPC), also known as 1-dodecylpyridinium chloride or

laurylpyridinium chloride, is a cationic surfactant belonging to the quaternary ammonium

compound family.[1] Its amphiphilic nature, consisting of a hydrophilic pyridinium head and a

hydrophobic dodecyl tail, underpins its wide-ranging applications as an antiseptic, disinfectant,

surfactant, and preservative.[1][2][3] This technical guide provides a comprehensive overview

of the core physical and chemical properties of dodecylpyridinium chloride, detailed

experimental protocols for the determination of its critical properties, and visualizations of its

fundamental mechanisms of action. This document is intended to serve as a key resource for

researchers, scientists, and professionals in drug development and related fields.

Physical and Chemical Properties
Dodecylpyridinium chloride typically presents as a white to off-white or pale cream crystalline

solid or powder at room temperature, with a mild, characteristic amine-like odor.[1][4] Its

physical and chemical characteristics are crucial for its application and are summarized below.
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The following table provides a consolidated summary of the key quantitative properties of

dodecylpyridinium chloride.

Property Value

IUPAC Name 1-dodecylpyridin-1-ium chloride[5]

Synonyms
N-Dodecylpyridinium chloride, Laurylpyridinium

chloride, Eltren[5][6]

CAS Number 104-74-5[5][6]

Molecular Formula C₁₇H₃₀ClN or C₁₇H₃₀N·Cl[5][7]

Molecular Weight 283.88 g/mol [6][7][8]

Appearance
White to off-white/pale cream powder or

crystalline solid[1][4][9]

Melting Point
66-70 °C[7][9][10], 87-89 °C[6][8], 87-93 °C[4]

[11]

Boiling Point >300 °C at 968.9 hPa[12]

Density 1.04 g/cm³ at 20 °C[6]

Solubility

Water: 600 g/L at 20 °C[6][9]; 99.824 g/L at 25

°C[12]Organic Solvents: Soluble in ethanol,

chloroform, and acetone[1][9]

pH 4 (10 g/L in H₂O at 20 °C)[1][6][8]

Flash Point 160 °C[6][8]; 136 °C at 967.5 hPa[12]

Autoignition Temperature 270 °C[6][8]

LogP (n-octanol/water) 1.899[7]; 0.671 (pH 5.3, 25 °C)[12]

Critical Micelle Concentration (CMC) 5.10 x 10⁻³ M in pure water at 25°C[13]

Note: Discrepancies in reported values, such as for melting point, may arise from different

experimental conditions or the presence of hydrates.[10][14]
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Stability and Reactivity
Dodecylpyridinium chloride is stable under normal storage conditions.[14][15][16] Key

considerations for its stability and reactivity include:

Conditions to Avoid: There are no specific conditions known to be hazardous, though

incompatible materials should be avoided.[12][15]

Incompatible Materials: It should be kept away from strong oxidizing agents.[15][16]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products can form, including carbon oxides, nitrogen oxides (NOx), and hydrogen chloride

gas.[16] Normal use does not lead to hazardous decomposition.[14][15]

Hazardous Reactions: No hazardous reactions are known to occur under normal processing.

[12][14][15]

Experimental Protocols
This section details methodologies for determining two key properties of dodecylpyridinium
chloride: its Critical Micelle Concentration (CMC) and solubility.

Determination of Critical Micelle Concentration (CMC) by
Conductometry
The CMC is a fundamental characteristic of a surfactant, representing the concentration at

which monomers begin to self-assemble into micelles.[17] This transition is marked by a

distinct change in the physicochemical properties of the solution, such as conductivity.[13]

Principle: The equivalent conductivity of a surfactant solution changes as the concentration

increases. Below the CMC, the conductivity changes linearly with concentration. Above the

CMC, the formation of larger, less mobile micelles leads to a change in the slope of the

conductivity versus concentration plot. The intersection of the two linear portions of this plot

indicates the CMC.[13]

Materials and Equipment:
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Dodecylpyridinium chloride

High-purity deionized water

Conductivity meter with a calibrated probe

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Thermostatically controlled water bath

Methodology:

Stock Solution Preparation: Prepare a concentrated stock solution of dodecylpyridinium
chloride (e.g., 50 mM) in deionized water.

Serial Dilutions: Prepare a series of dilutions from the stock solution, covering a

concentration range both below and above the expected CMC (e.g., from 0.1 mM to 20 mM).

Temperature Equilibration: Place the prepared solutions in a thermostatic water bath to

ensure a constant temperature (e.g., 25 °C), as CMC is temperature-dependent.[13]

Conductivity Measurement:

Calibrate the conductivity meter according to the manufacturer's instructions.

Measure the conductivity of the pure solvent (deionized water) first.

Measure the conductivity of each prepared dilution, starting from the most dilute and

progressing to the most concentrated. Ensure the solution is gently stirred and the reading

has stabilized before recording.

Data Analysis:

Plot the measured specific conductivity (κ) versus the molar concentration (C) of

dodecylpyridinium chloride.
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Identify the two linear regions in the plot (pre-micellar and post-micellar).

Perform a linear regression for each region to obtain two distinct lines.

The concentration at which these two lines intersect is the Critical Micelle Concentration

(CMC).[13]

Workflow for CMC Determination by Conductometry

Preparation Measurement Analysis

Prepare Stock
Solution (50 mM DPC)

Create Serial
Dilutions

Equilibrate Samples
to 25°C

Measure Conductivity
of Each Dilution

Plot Conductivity
vs. Concentration

Determine Intersection
of Linear Fits

CMC Value

Click to download full resolution via product page

Caption: Workflow for CMC Determination by Conductometry.

Determination of Aqueous Solubility
Principle: The equilibrium or saturation solubility is determined by creating a saturated solution

where excess solid is in equilibrium with the dissolved solute. The concentration of the

dissolved solute in the supernatant is then measured.

Materials and Equipment:

Dodecylpyridinium chloride

High-purity deionized water

Scintillation vials or sealed flasks

Shaking incubator or orbital shaker at a constant temperature

Centrifuge

UV-Vis Spectrophotometer or HPLC system
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Calibrated analytical balance

Methodology:

Sample Preparation: Add an excess amount of dodecylpyridinium chloride solid to a

known volume of deionized water in a sealed vial. The amount should be sufficient to ensure

a solid phase remains after equilibrium is reached.

Equilibration: Place the vials in a shaking incubator set to a constant temperature (e.g., 20

°C or 25 °C). Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, centrifuge the vials at high speed to pellet the

undissolved solid.

Supernatant Analysis:

Carefully withdraw an aliquot of the clear supernatant.

Dilute the aliquot with a known volume of deionized water to a concentration that falls

within the linear range of the analytical method.

Quantify the concentration of dodecylpyridinium chloride in the diluted sample using a

pre-calibrated analytical method, such as UV-Vis spectrophotometry (utilizing the

absorbance of the pyridine ring) or HPLC.

Calculation: Calculate the original concentration in the saturated supernatant, accounting for

the dilution factor. This value represents the aqueous solubility at the specified temperature.

Core Mechanisms and Synthesis
Mechanism of Action: Surfactancy and Micelle
Formation
As a cationic surfactant, dodecylpyridinium chloride reduces the surface tension of water

and the interfacial tension between oil and water.[1] This property stems from its amphiphilic

structure. In an aqueous solution below the CMC, DPC exists as individual monomers. As the

concentration increases to the CMC, these monomers spontaneously self-assemble into
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spherical structures called micelles. In these micelles, the hydrophobic dodecyl tails are

sequestered in the core, away from the water, while the hydrophilic pyridinium heads form the

outer corona, interacting with the aqueous environment.

Micelle Formation Above CMC

Below CMC Above CMC

Surfactant Monomers

Hydrophobic
Core [Concentration] > CMC

cluster_above_cmc

cluster_below_cmc

Click to download full resolution via product page

Caption: Monomers self-assemble into a micelle above the CMC.

This micelle-forming ability is crucial for applications such as drug delivery, where poorly

soluble drugs can be encapsulated within the hydrophobic core of the micelles, increasing their

apparent aqueous solubility. The same principle allows DPC to act as an emulsifier, stabilizing

oil-in-water emulsions.
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Surfactant Action at Oil-Water Interface

Surfactant Action at Oil-Water Interface

Oil Droplet
(Hydrophobic)

Water
(Hydrophilic)

Hydrophobic Tail Hydrophilic Head

Click to download full resolution via product page

Caption: DPC molecules stabilizing an oil droplet in water.

Synthesis
Dodecylpyridinium chloride is typically synthesized via the Menshutkin reaction, which

involves the alkylation of a tertiary amine (pyridine) with an alkyl halide (e.g., 1-chlorododecane

or 1-bromododecane).[9] This reaction creates the quaternary ammonium salt.
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Synthesis of Dodecylpyridinium Chloride

Reactants

Pyridine
(Tertiary Amine)

Alkylation Reaction
(Menshutkin Reaction)

Heat

1-Chlorododecane
(Alkyl Halide)

Purification
(e.g., Recrystallization

from Acetone)

Dodecylpyridinium
Chloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of DPC.

The crude product is often purified by methods such as repeated crystallization from a suitable

solvent like acetone to remove unreacted starting materials and byproducts.[18]

Safety and Handling
Dodecylpyridinium chloride requires careful handling due to its toxic and irritant properties.[2]

Acute Toxicity: It is toxic if swallowed and harmful in contact with skin.[5][8][12]
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Irritation: It causes skin irritation and serious eye damage or irritation.[5][12][19] Direct

contact with concentrated solutions can lead to severe burns.[2][19]

Sensitization: It may cause an allergic skin reaction.[5][12]

Environmental Hazards: DPC is very toxic to aquatic life, potentially with long-lasting effects.

[12] Responsible disposal and prevention of release into waterways are critical.[2]

Personal Protective Equipment (PPE): When handling dodecylpyridinium chloride, especially

in its pure or concentrated form, appropriate PPE is mandatory. This includes chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[2] Work should be conducted

in a well-ventilated area.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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